Cas no 1261792-03-3 (2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone
• CAS No: 1261792-03-3
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4989629
• Update Time: 2025-06-15

2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-5(11)9(15)6-2-3-8(7(12)4-6)16-10(13)14/h2-5,10H,1H3
• InChI Key： ARXRNCVGEFAJSJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)F)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone

Professional Introduction to 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone (CAS No. 1261792-03-3)

2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1261792-03-3, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its molecular structure, featuring a bromine substituent, a fluorine atom, and a difluoromethoxy group, makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone molecule is particularly interesting due to its potential applications in the development of novel drugs. The presence of halogen atoms, such as bromine and fluorine, is well-known for enhancing the binding affinity and metabolic stability of drug candidates. In recent years, there has been a surge in research focusing on the use of halogenated aromatic compounds in medicinal chemistry, largely due to their ability to modulate biological pathways effectively.

One of the most compelling aspects of 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone is its role as a key intermediate in the synthesis of more complex molecules. The< strong>bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of biaryl structures. These biaryl structures are common motifs in many therapeutic agents, including anticancer and anti-inflammatory drugs.

The< strong>fluorine atom in the molecule also contributes significantly to its pharmacological properties. Fluorine substitution is known to influence both the physical properties and biological activity of a compound. For instance, fluorine atoms can increase lipophilicity, improve metabolic stability, and enhance binding interactions with biological targets. In particular, fluorinated aromatic compounds have shown promise in the development of kinase inhibitors, which are critical in treating various types of cancer.

In addition to its< strong>difluoromethoxy group, which further enhances the compound's versatility as a synthetic intermediate, the overall structure of 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone suggests potential applications in multiple therapeutic areas. The combination of these functional groups makes it an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of< strong>halogenated aromatic compounds in medicinal chemistry. These studies have demonstrated that incorporating bromine and fluorine atoms into molecular frameworks can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy. For example, researchers have successfully used halogenated aromatic intermediates to develop novel antiviral and antibacterial agents. The< strong>2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone molecule aligns well with this trend, offering a promising scaffold for future drug development.

The< strong>bromine substituent on the phenyl ring provides a versatile handle for further chemical manipulation. This allows chemists to introduce additional functional groups or to perform cross-coupling reactions that would be difficult or impossible with non-halogenated aromatic compounds. Such synthetic flexibility is crucial for developing complex drug molecules that can target specific biological pathways with high precision.

The< strong>fluorine atom, on the other hand, offers several advantages from a pharmacological perspective. Fluorine substitution can alter electronic properties, influencing both reactivity and binding affinity. This has been particularly useful in developing kinase inhibitors, where fluorinated analogs often exhibit improved potency and selectivity compared to their non-fluorinated counterparts.

The< strong>difluoromethoxy group adds another layer of complexity and functionality to the molecule. This group not only enhances lipophilicity but also influences metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Such stability is crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect.

In conclusion, 2-Bromo-3'-fluoro-4'-(difluoromethoxy)propiophenone (CAS No. 1261792-03-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—specifically the< strong>bromine substituent,< strong>fluorine atom, and< strong>difluoromethoxy group